MoTP

Specification

• CAS No.: 57055-82-0
• Molecular Formula: C14H21NO2S
• Molecular Weight: 267.39 g/mol
• IUPAC Name: 4-(4-morpholin-4-ylbutylsulfanyl)phenol
• Standard InChI: InChI=1S/C14H21NO2S/c16-13-3-5-14(6-4-13)18-12-2-1-7-15-8-10-17-11-9-15/h3-6,16H,1-2,7-12H2
• Standard InChI Key: YHKNLUTUXZDOQI-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCCSC2=CC=C(C=C2)O
• Canonical SMILES: C1COCCN1CCCCSC2=CC=C(C=C2)O

Introduction

Chemical Identity and Structure of MoTP

Chemical Properties

MoTP has the molecular formula C₁₄H₂₁NO₂S and a molecular weight of 267.4 g/mol. Its canonical SMILES notation is represented as OC1=CC=C(SCCCCN2CCOCC2)C=C1, which indicates its structural arrangement featuring a phenol group with a sulfur-linked butyl chain that connects to a morpholine ring. The compound's structure contains several functional groups including a hydroxyl group, thioether linkage, and a morpholine nitrogen, all of which contribute to its specific chemical reactivity and biological effects.

Solvent	Solubility
DMF	33 mg/ml
DMSO	25 mg/ml
Ethanol	0.3 mg/ml
PBS (pH 7.2)	5 mg/ml

Table 1: Solubility of MoTP in various solvents

This solubility profile indicates that MoTP is highly soluble in polar aprotic solvents like DMF and DMSO, moderately soluble in physiological buffers like PBS, and has limited solubility in ethanol. This information is essential for experimental design and solution preparation in research settings.

Biological Activity and Applications

Mechanism of Action

MoTP's primary research application comes from its ability to selectively ablate melanocytes in zebrafish. The compound functions through a targeted cytotoxic mechanism: it is converted to a cytotoxin specifically in cells with high tyrosinase activity, which in zebrafish embryos are primarily melanoblasts and newly formed melanocytes. This selective toxicity makes MoTP a powerful tool for studying melanocyte development and regeneration pathways.

The compound's mechanism involves cellular conversion into a cytotoxic metabolite in melanocyte lineage cells. Following the elimination of melanocytes, researchers can wash out the MoTP, allowing for the study of regeneration processes through the proliferation of melanocyte stem cells. This unique ability to temporarily deplete melanocytes while preserving the stem cell population has made MoTP invaluable in developmental biology research.

Research Applications

MoTP has become an important research tool in several areas:

• Developmental biology studies focusing on melanocyte formation and regeneration

• Investigation of melanocyte stem cell dynamics

• Research on pigmentation disorders

• Zebrafish models for studying regenerative medicine principles

The compound allows for temporal control over melanocyte depletion, creating a powerful experimental paradigm for studying cellular regeneration in a vertebrate model system.

Stock Solution Preparation

Concentration Guidelines

When preparing MoTP stock solutions, researchers must consider appropriate concentrations based on experimental design. Table 2 provides guidance for preparing various concentrations of stock solutions:

Desired Concentration	Amount Required for Different Quantities
	1 mg
1 mM	3.7397 mL
5 mM	0.7479 mL
10 mM	0.374 mL

Table 2: Volume calculations for MoTP stock solution preparation

These calculations are based on the molecular weight of 267.4 g/mol and provide researchers with precise measurements for consistent solution preparation.

Preparation Guidelines

When preparing MoTP solutions, researchers should select appropriate solvents based on the compound's solubility profile and experimental requirements. The general recommendation is to:

• Choose the appropriate solvent (typically DMSO for stock solutions)

• Prepare the solution at the desired concentration

• Aliquot into separate containers to prevent degradation from repeated freeze-thaw cycles

• Store according to the stability guidelines mentioned previously

It's also important to note that sample solutions provided by suppliers are typically at 10 mM concentration in 25 μL volumes. This standardized format facilitates consistent experimental approaches across research groups.

Related Compounds and Nomenclature Clarification

Disambiguation from Similar Compounds

It's important to distinguish MoTP (4-(4-morpholinobutylthio)phenol) from other compounds with similar acronyms or partial name overlap:

• MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine): A neurotoxin that causes symptoms of Parkinson's disease by destroying dopaminergic neurons in the substantia nigra.

• 3-Motp: A synonym used for 3-(N-n-Octadecylcarbamoyloxy)-2-methoxypropyl-2-thiazolinium ethyl phosphate, also known as CV-3988, which has entirely different chemical properties and applications than MoTP.

This distinction is crucial for researchers to avoid confusion in literature searches and experimental design.

Research Impact and Future Directions

Significance in Developmental Biology

MoTP has made substantial contributions to the understanding of melanocyte development and regeneration. By enabling controlled ablation of specific cell populations, this compound has helped researchers elucidate pathways involved in:

• Melanocyte stem cell activation

• Cellular differentiation processes

• Migration patterns of melanocyte precursors

• Temporal aspects of regeneration

The ability to selectively target melanocytes while sparing other cell types has provided insights that would be difficult to obtain through genetic approaches alone, as genetic mutations often affect multiple developmental processes simultaneously.